Cas no 95123-61-8 (3-4-(trifluoromethyl)phenylprop-2-enal)

• Product Name: 3-4-(trifluoromethyl)phenylprop-2-enal
• CAS No: 95123-61-8
• MF: C₁₀H₇F₃O
• MW: 200.157193422318
• MDL: MFCD09835193
• CID: 751982
• PubChem ID: 11171628
• Update Time: 2025-04-19

3-4-(trifluoromethyl)phenylprop-2-enal Chemical and Physical Properties

Names and Identifiers

• 2-Propenal, 3-[4-(trifluoromethyl)phenyl]-, (2E)-
• 3-4-(trifluoromethyl)phenylprop-2-enal
• 3-[4-(Trifluoromethyl)phenyl]-2-propenal
• 3-(4-(Trifluoromethyl)phenyl)acrylaldehyde
• MFCD09835193
• (E)-3-(4-(Trifluoromethyl)phenyl)acrylaldehyde
• 3-(4-Trifluoromethylphenyl)propenal
• (2E)-3-[4-(TRIFLUOROMETHYL)PHENYL]PROP-2-ENAL
• CS-0006638
• Trans-4-(trifluoromethyl) cinnamaldehyde
• 41917-83-3
• SCHEMBL1224353
• 3-(4-Trifluoromethylphenyl)-2-propenal
• A856642
• SCHEMBL1922783
• 95123-61-8
• AC-9778
• AS-20010
• 41317-83-3
• (E)-3-[4-(trifluoromethyl)phenyl]prop-2-enal
• trans-4-(trifluoromethyl)cinnamaldehyde
• AKOS005063993
• 4-(TRIFLUOROMETHYL)CINNAMIC ALDEHYDE
• 4-(Trifluoromethyl)cinnamaldehyde

• MDL： MFCD09835193
• Inchi： 1S/C10H7F3O/c11-10(12,13)9-5-3-8(4-6-9)2-1-7-14/h1-7H/b2-1+
• InChI Key： HYCDCKWWJCPUNT-OWOJBTEDSA-N
• SMILES： FC(C1C=CC(/C=C/C=O)=CC=1)(F)F

Computed Properties

• Exact Mass: 200.04489933g/mol
• Monoisotopic Mass: 200.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų